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Introduction

Supercritical fluid dyeing (SFD) offers a sustainable and efficient alternative to conventional

aqueous dyeing methods for synthetic fibers, particularly polyester.[1][2][3] This technology

utilizes carbon dioxide (CO₂) above its critical temperature (31.1 °C) and pressure (73.8 bar),

where it enters a supercritical state.[4][5] In this state, scCO₂ exhibits a unique combination of

gas-like low viscosity and liquid-like density, making it an excellent solvent and transport

medium for non-polar disperse dyes like Disperse Blue 102.[4][5][6]

The primary advantages of this waterless process include the complete elimination of

wastewater generation, reduced energy consumption as no drying is required, and the ability to

recycle over 90% of the CO₂.[1][4][7] The process facilitates rapid and uniform penetration of

the dye into the polymer matrix without the need for chemical auxiliaries such as dispersing

agents, leading to high-quality dyeing with excellent fastness properties.[4][8][9]

Quantitative Data Summary
The efficiency and outcome of supercritical CO₂ (scCO₂) dyeing are highly dependent on

process parameters. The following tables summarize typical operating conditions and the

resulting colorfastness properties for disperse dyes on polyester fabric. While specific data for

Disperse Blue 102 is limited, the parameters are based on established methodologies for

similar disperse dyes.

Table 1: Typical Supercritical CO₂ Dyeing Parameters for Polyester
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Parameter Typical Range Effect on Dyeing

Temperature 80 - 140 °C[10][11]

Increases dye solubility and

polymer chain mobility,

enhancing dye diffusion into

the fiber.[11][12]

Pressure
10 - 29 MPa (100 - 290 bar)[2]

[6][11]

Increases CO₂ density, which

in turn enhances dye solubility

and swelling of the polyester

fiber.[6][12]

Dyeing Time 20 - 90 minutes[9][11]

Affects the dye uptake and

levelness. Longer times

generally lead to higher color

strength.[11]

Dye Concentration
0.2 - 2.0% (on weight of fabric)

[6][13]

Directly influences the final

shade depth of the dyed fabric.

Table 2: Typical Colorfastness Properties of Polyester Dyed in scCO₂

Fastness Property Test Method Typical Rating (Grey Scale)

Washing Fastness ISO 105-C06[4] 4-5

Rubbing Fastness (Dry) ISO 105-X12 4-5

Rubbing Fastness (Wet) ISO 105-X12 4-5

Light Fastness ISO 105-B02 Good to Excellent

Note: Ratings are on a scale of 1 to 5, where 5 represents the best fastness. The dyeing

process in scCO₂ generally results in excellent fastness properties.[10][14]

Experimental Protocols
Protocol 1: Pretreatment of Polyester Fabric (Scouring)
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Objective: To remove oils, waxes, lubricants, and other processing aids from the raw polyester

fabric to ensure high-quality, uniform dyeing.[9]

Materials & Equipment:

Raw polyester fabric

Non-ionic detergent

Sodium carbonate (soda ash)

Beaker or washing vessel

Heating stirrer or water bath

Deionized water

Procedure:

Prepare a scouring bath containing 1-2 g/L of a non-ionic detergent and 1-2 g/L of sodium

carbonate in deionized water.

Immerse the polyester fabric in the bath at a liquor-to-goods ratio of 20:1.

Heat the bath to 60-70 °C and maintain this temperature for 20-30 minutes with gentle

stirring.

Remove the fabric and rinse it thoroughly with hot deionized water, followed by a final rinse

with cold deionized water.

Allow the fabric to air dry completely before the dyeing process.

Protocol 2: Supercritical CO₂ Dyeing of Polyester
Objective: To dye pre-cleaned polyester fabric with Disperse Blue 102 using a supercritical

CO₂ medium.

Materials & Equipment:
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Pre-cleaned polyester fabric

Disperse Blue 102 (as a fine powder)

High-pressure dyeing vessel (autoclave) with precise temperature and pressure controls

CO₂ cylinder (purity ≥ 99.5%) with a high-pressure pump

Heating system (e.g., heating jacket or oil bath)[4]

System for separating CO₂ and unused dye

Procedure:

Sample Preparation: Cut a sample of the pre-cleaned polyester fabric (e.g., 5 grams), weigh

it accurately, and wrap it around a perforated stainless-steel holder to ensure even fluid flow.

Loading: Place the wrapped fabric sample into the high-pressure dyeing vessel. Add the

accurately weighed Disperse Blue 102 powder to the bottom of the vessel or in a separate

dye container within the system.

Sealing and Purging: Securely seal the vessel. Purge the system with low-pressure gaseous

CO₂ for 2-3 minutes to remove any residual air.

Pressurization: Begin pumping liquid CO₂ into the vessel until the target pressure (e.g., 20-

25 MPa) is achieved.[4]

Heating and Dyeing: Activate the heating system and bring the vessel to the desired dyeing

temperature (e.g., 120 °C) at a controlled rate (e.g., 2-3 °C/min).[4] Once the target

temperature and pressure are stable, maintain these conditions for the dyeing duration (e.g.,

60 minutes).[4] Circulation or agitation of the supercritical fluid can be used to ensure

uniform dyeing.

Cooling and Depressurization: After the dyeing cycle, cool the vessel to below 50 °C.[4]

Slowly release the pressure at a controlled rate. The CO₂ turns back into a gas and can be

captured for recycling.[4]
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Sample Removal: Once the vessel is fully depressurized, open it and remove the dry, dyed

polyester sample. No further drying is necessary.[5]

Protocol 3: Post-treatment (Reduction Clearing)
Objective: To remove any unfixed dye particles adhering to the surface of the dyed fabric,

which is crucial for improving rubbing and wash fastness.[8][15][16]

Materials & Equipment:

Dyed polyester sample

Sodium dithionite (Sodium Hydrosulphite) (2 g/L)[4]

Sodium hydroxide (2 g/L)[4]

Beaker and heating stirrer

Deionized water

Procedure:

Prepare a clearing solution containing 2 g/L sodium dithionite and 2 g/L sodium hydroxide in

deionized water.[4]

Immerse the dyed fabric in the solution and heat to 70-80 °C for 15-20 minutes.[16]

Remove the fabric and rinse it thoroughly with warm, then cold, deionized water until the

rinsing water is clear.[4]

Allow the fabric to air dry completely.[4]
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Caption: Experimental workflow for supercritical CO₂ dyeing of polyester.
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Caption: Factors influencing supercritical CO₂ dyeing outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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